Cas no 5503-32-2 (2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane)

• Product Name: 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane
• CAS No: 5503-32-2
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 1040719
• PubChem ID: 97801
• Update Time: 2025-07-19

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane
• 3-(chloromethyl)-1,4-dioxaspiro[4.5]decane
• 1-Chloro-2,3-O-cyclohexylidenepropane
• 2,2-Pentamethylene-4-chloromethyl-1,3-dioxolane
• AI3-31959
• NSC 41991
• SCHEMBL6218973
• 1, 2-(chloromethyl)-
• NSC41991
• CS-0453519
• 5503-32-2
• AKOS015899027
• SB46403
• DB-063321
• NSC45315
• NSC-41991
• SB48100
• 2-(Chloromethyl)-1,4-dioxaspiro(4.5)decane
• DB-059945
• EN300-373456
• 1,4-Dioxaspiro(4.5)decane, 2-(chloromethyl)-
• NSC 45315
• AI 3-31959
• NSC-45315
• DB-071932

• MDL： MFCD00465683
• Inchi： 1S/C9H15ClO2/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8H,1-7H2
• InChI Key： XGQRXAWHKWEULC-UHFFFAOYSA-N
• SMILES： ClCC1COC2(CCCCC2)O1

Computed Properties

• Exact Mass: 190.0760574g/mol
• Monoisotopic Mass: 190.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 272 ºC
• Flash Point: 106 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

Introduction to 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 5503-32-2)

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane, identified by its Chemical Abstracts Service (CAS) number 5503-32-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This spirocyclic ether features a unique structural motif that has garnered considerable attention due to its potential applications in drug development and material science. The compound’s molecular structure consists of a spiro linkage between a dioxane ring and a decane moiety, with a chloromethyl substituent at the 2-position, which introduces reactivity suitable for further functionalization.

The spirocyclic architecture of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group enhances its utility as a precursor for various pharmacologically active molecules. Recent advancements in medicinal chemistry have highlighted the compound’s role in designing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent studies have demonstrated the compound’s efficacy in modulating biological pathways relevant to neurodegenerative diseases. Researchers have explored its potential as a scaffold for developing small-molecule inhibitors that interact with specific protein targets. The dioxaspiro framework provides steric and electronic properties that can be fine-tuned to optimize binding affinity and selectivity. For instance, modifications to the decane ring have been investigated to enhance solubility and metabolic stability, crucial factors for drug candidates.

In material science, 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane has been employed in the synthesis of polymers with specialized properties. Its ability to undergo cross-linking reactions makes it useful in creating hydrogels and networked materials with applications in tissue engineering and drug delivery systems. The chloromethyl functionality allows for covalent attachment of biomolecules, enabling the development of smart materials that respond to biological stimuli.

The compound’s reactivity also makes it a candidate for catalytic processes. Researchers have leveraged its structure to design organocatalysts that facilitate asymmetric synthesis, a key step in producing enantiomerically pure pharmaceuticals. The spirocyclic core provides rigidity and electronic tunability, which are essential for achieving high enantioselectivity in catalytic transformations.

Current research efforts are focused on expanding the chemical space accessible through derivatives of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane. Computational modeling and high-throughput screening techniques are being employed to identify optimal analogs with enhanced pharmacokinetic profiles. The integration of machine learning algorithms has accelerated the discovery process by predicting novel derivatives with desirable properties.

The pharmaceutical industry has shown particular interest in leveraging this compound for its versatility in medicinal chemistry applications. Its structural features allow for easy incorporation into complex molecular architectures, enabling the rapid design of libraries of compounds for high-throughput screening (HTS). This approach has led to several promising candidates entering preclinical development pipelines.

Moreover, the environmental impact of synthesizing 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane has been a focus of green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These advancements align with global trends toward eco-friendly chemical manufacturing processes.

The future prospects of 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane are promising, with ongoing investigations exploring its role in emerging fields such as nanotechnology and bioimaging. Its unique structural attributes make it a versatile building block for innovative applications across multiple disciplines. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific discovery.